N-(2-cyanophenyl)-4-(2-oxo-1-piperidinyl)benzenesulfonamide
Overview
Description
N-(2-cyanophenyl)-4-(2-oxo-1-piperidinyl)benzenesulfonamide is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications. This compound is also known by the chemical name BAY 41-2272.
Scientific Research Applications
N-(2-cyanophenyl)-4-(2-oxo-1-piperidinyl)benzenesulfonamide has been studied for its potential therapeutic applications. It has been shown to have vasodilatory effects, making it a potential treatment for pulmonary hypertension. Additionally, it has been studied for its potential use in the treatment of erectile dysfunction.
Mechanism of Action
The mechanism of action of N-(2-cyanophenyl)-4-(2-oxo-1-piperidinyl)benzenesulfonamide involves the activation of the enzyme soluble guanylate cyclase (sGC). This activation leads to an increase in cyclic guanosine monophosphate (cGMP) levels, which in turn results in vasodilation.
Biochemical and Physiological Effects:
N-(2-cyanophenyl)-4-(2-oxo-1-piperidinyl)benzenesulfonamide has been shown to have vasodilatory effects, leading to decreased pulmonary arterial pressure and improved blood flow. Additionally, it has been shown to improve erectile function in animal models.
Advantages and Limitations for Lab Experiments
One advantage of using N-(2-cyanophenyl)-4-(2-oxo-1-piperidinyl)benzenesulfonamide in lab experiments is its specificity for sGC. This allows for targeted activation of the enzyme, leading to more precise results. However, one limitation is that its effects may be influenced by other factors such as the presence of other enzymes or proteins in the experimental system.
Future Directions
There are several future directions for research on N-(2-cyanophenyl)-4-(2-oxo-1-piperidinyl)benzenesulfonamide. One area of interest is its potential use in the treatment of pulmonary hypertension and other cardiovascular diseases. Additionally, further research could explore its potential use in the treatment of erectile dysfunction and other urogenital disorders. Further studies could also investigate the potential for N-(2-cyanophenyl)-4-(2-oxo-1-piperidinyl)benzenesulfonamide to be used in combination with other drugs for enhanced therapeutic effects.
Synthesis Methods
The synthesis of N-(2-cyanophenyl)-4-(2-oxo-1-piperidinyl)benzenesulfonamide involves the reaction of 2-cyanophenyl isocyanate with 4-(2-oxo-1-piperidinyl)benzenesulfonyl chloride. This reaction takes place in the presence of a base such as triethylamine, resulting in the formation of the desired product.
properties
IUPAC Name |
N-(2-cyanophenyl)-4-(2-oxopiperidin-1-yl)benzenesulfonamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17N3O3S/c19-13-14-5-1-2-6-17(14)20-25(23,24)16-10-8-15(9-11-16)21-12-4-3-7-18(21)22/h1-2,5-6,8-11,20H,3-4,7,12H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ATSTVUVRAOMVAS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C(=O)C1)C2=CC=C(C=C2)S(=O)(=O)NC3=CC=CC=C3C#N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17N3O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
355.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-cyanophenyl)-4-(2-oxopiperidin-1-yl)benzenesulfonamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[(4,5-diphenyl-1H-imidazol-2-yl)thio]-N-(2-ethyl-6-methylphenyl)acetamide](/img/structure/B4925521.png)
![N~2~-[(3-chloro-4-methoxyphenyl)sulfonyl]-N~2~-methyl-N~1~-(4-pyridinylmethyl)glycinamide](/img/structure/B4925524.png)
![ethyl 1-({[2-(methoxycarbonyl)phenyl]amino}carbonyl)-4-(2-phenylethyl)-4-piperidinecarboxylate](/img/structure/B4925531.png)
![N-(2-[5-(4-bromophenyl)-2-furyl]-1-{[(tetrahydro-2-furanylmethyl)amino]carbonyl}vinyl)-4-methoxybenzamide](/img/structure/B4925544.png)
![2-[3-(3-benzyl-4-oxo-3,4-dihydro-2-quinazolinyl)propyl]-1H-isoindole-1,3(2H)-dione](/img/structure/B4925547.png)
![2-(3-methoxyphenyl)-5-[4-(phenylsulfonyl)phenyl]-1,3,4-oxadiazole](/img/structure/B4925553.png)
![3-[(tert-butylamino)carbonyl]-1,2,2-trimethylcyclopentanecarboxylic acid](/img/structure/B4925564.png)
![3-bromo-N-{[(3,5-dichlorophenyl)amino]carbonothioyl}benzamide](/img/structure/B4925570.png)
![N'-(3-{[3,5-bis(difluoromethyl)-1H-pyrazol-1-yl]methyl}-4-methoxybenzylidene)-4-methoxybenzenesulfonohydrazide](/img/structure/B4925574.png)
![ethyl 1-(4-hydroxy-2-methoxybenzyl)-4-[2-(trifluoromethyl)benzyl]-4-piperidinecarboxylate](/img/structure/B4925575.png)
![{2-[(4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]phenoxy}acetonitrile](/img/structure/B4925581.png)
![N-{[1-butyl-2-(ethylsulfonyl)-1H-imidazol-5-yl]methyl}-N-2-propyn-1-ylcyclohexanamine](/img/structure/B4925609.png)
![3-{3-bromo-4-[(2-fluorobenzyl)oxy]phenyl}-2-cyano-N-(4-methoxybenzyl)acrylamide](/img/structure/B4925612.png)